Cas no 1503734-50-6 (N-[[3-(aminomethyl)-5-fluorophenyl]methyl]-N-methylethanamine)

N-[[3-(aminomethyl)-5-fluorophenyl]methyl]-N-methylethanamine is a fluorinated aromatic amine derivative with potential applications in pharmaceutical and chemical synthesis. Its structure features a primary aminomethyl group and a tertiary amine moiety, offering versatility as an intermediate in medicinal chemistry. The fluorine substitution enhances metabolic stability and binding affinity in bioactive compounds. The compound's dual amine functionality allows for selective derivatization, making it valuable for constructing complex molecules. Its well-defined reactivity profile supports controlled modifications, while the fluorophenyl group contributes to improved lipophilicity and bioavailability in drug design. Suitable for research applications requiring precise structural tuning, this intermediate demonstrates utility in developing targeted therapeutics.
N-[[3-(aminomethyl)-5-fluorophenyl]methyl]-N-methylethanamine structure
1503734-50-6 structure
Product Name:N-[[3-(aminomethyl)-5-fluorophenyl]methyl]-N-methylethanamine
CAS No:1503734-50-6
MF:C11H17FN2
MW:196.264486074448
CID:5273094
Update Time:2025-10-31

N-[[3-(aminomethyl)-5-fluorophenyl]methyl]-N-methylethanamine Chemical and Physical Properties

Names and Identifiers

    • (3-{[ethyl(methyl)amino]methyl}-5-fluorophenyl)methanamine
    • N-[[3-(aminomethyl)-5-fluorophenyl]methyl]-N-methylethanamine
    • Inchi: 1S/C11H17FN2/c1-3-14(2)8-10-4-9(7-13)5-11(12)6-10/h4-6H,3,7-8,13H2,1-2H3
    • InChI Key: WULZBSDRQKRLGZ-UHFFFAOYSA-N
    • SMILES: FC1C=C(CN)C=C(C=1)CN(C)CC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 163
  • XLogP3: 1.1
  • Topological Polar Surface Area: 29.3

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Additional information on N-[[3-(aminomethyl)-5-fluorophenyl]methyl]-N-methylethanamine

Introduction to N-[[3-(aminomethyl)-5-fluorophenyl]methyl]-N-methylethanamine (CAS No. 1503734-50-6)

N-[[3-(aminomethyl)-5-fluorophenyl]methyl]-N-methylethanamine (CAS No. 1503734-50-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is a derivative of ethanamine and features a unique fluorinated aromatic ring, which imparts specific chemical and biological properties. The compound's structure and functional groups make it a valuable candidate for various applications, including drug discovery and development.

The chemical structure of N-[[3-(aminomethyl)-5-fluorophenyl]methyl]-N-methylethanamine consists of an ethanamine backbone with a substituted benzene ring. The presence of the fluorine atom at the 5-position of the benzene ring and the amino group at the 3-position contribute to its unique pharmacological profile. These structural features are crucial for its potential therapeutic applications, particularly in modulating specific biological targets.

Recent studies have explored the potential of N-[[3-(aminomethyl)-5-fluorophenyl]methyl]-N-methylethanamine in various therapeutic areas. One notable area of research is its potential as a modulator of neurotransmitter systems. The compound has been shown to interact with serotonin and dopamine receptors, which are key targets in the treatment of neuropsychiatric disorders such as depression, anxiety, and schizophrenia. Preliminary in vitro and in vivo studies have demonstrated its ability to modulate these receptors, suggesting its potential as a lead compound for further drug development.

In addition to its potential in neuropsychiatric disorders, N-[[3-(aminomethyl)-5-fluorophenyl]methyl]-N-methylethanamine has also been investigated for its anti-inflammatory properties. Inflammation is a common underlying factor in many chronic diseases, including cardiovascular disease, arthritis, and neurodegenerative disorders. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, making it a promising candidate for the development of anti-inflammatory drugs.

The pharmacokinetic properties of N-[[3-(aminomethyl)-5-fluorophenyl]methyl]-N-methylethanamine have also been studied to assess its suitability for clinical use. Research has indicated that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is well-absorbed orally and has good bioavailability, which is essential for effective drug delivery. Additionally, it exhibits low toxicity in preclinical studies, further supporting its potential as a safe and effective therapeutic agent.

One of the key challenges in drug development is ensuring that new compounds do not interact adversely with other medications or cause significant side effects. Studies on N-[[3-(aminomethyl)-5-fluorophenyl]methyl]-N-methylethanamine have shown that it has minimal interactions with other drugs and does not cause severe side effects at therapeutic doses. This makes it an attractive candidate for combination therapy approaches, where it can be used alongside other medications to enhance treatment outcomes.

The synthesis of N-[[3-(aminomethyl)-5-fluorophenyl]methyl]-N-methylethanamine involves several steps that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include the reaction of 3-(aminomethyl)-5-fluorobenzaldehyde with methylamine followed by reduction to form the final product. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for research and development purposes.

In conclusion, N-[[3-(aminomethyl)-5-fluorophenyl]methyl]-N-methylethanamine (CAS No. 1503734-50-6) is a promising compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to explore its full potential in various disease areas, highlighting its significance in modern drug discovery efforts.

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